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This technical guide provides a preliminary investigation into the chemical properties,

synthesis, and potential biological activities of 4-Methoxycinnoline. Due to the limited

availability of direct research on this specific compound, this document leverages data from

structurally related cinnoline derivatives to provide a comprehensive overview for research and

development purposes.

Chemical Properties and Spectroscopic Data
4-Methoxycinnoline (CAS Registry Number: 3397-78-2) is a heterocyclic aromatic compound

with the molecular formula C₉H₈N₂O and a molecular weight of 160.17 g/mol . While detailed

experimental data for 4-Methoxycinnoline is scarce, analysis of related cinnoline structures

allows for the prediction of its general characteristics. The cinnoline core is a bicyclic system

with two nitrogen atoms, which is isosteric to quinoline and isoquinoline.[1][2] The presence of

the methoxy group at the 4-position is expected to influence its electronic properties and

reactivity.

Spectroscopic data for cinnoline and its derivatives are available and can be used as a

reference for the characterization of 4-Methoxycinnoline.

Table 1: General Spectroscopic Data for Cinnoline Derivatives
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Spectroscopic Technique
General Observations for
Cinnoline Scaffold

Expected Characteristics
for 4-Methoxycinnoline

¹H NMR

Aromatic protons typically

appear in the range of 7.0-9.0

ppm.

The methoxy group protons

would likely appear as a

singlet around 3.9-4.1 ppm.

The aromatic protons will show

characteristic splitting patterns

based on their positions.

¹³C NMR
Aromatic carbons resonate

between 120-160 ppm.

The methoxy carbon is

expected around 55-60 ppm.

The carbon at the 4-position

will be significantly shifted

downfield due to the oxygen

attachment.

Mass Spectrometry (MS)

The molecular ion peak is

typically prominent.

Fragmentation often involves

the loss of N₂.

Expected molecular ion peak

(M+) at m/z = 160.17.

Synthesis of 4-Methoxycinnoline
A specific, detailed experimental protocol for the synthesis of 4-Methoxycinnoline is not

readily available in the published literature. However, based on general methods for the

synthesis of 4-alkoxycinnolines, a plausible synthetic route can be proposed. One common

strategy involves the O-alkylation of a cinnolin-4-one precursor.

Proposed Experimental Protocol: O-Alkylation of
Cinnolin-4-one
This protocol is a generalized procedure and may require optimization for the specific synthesis

of 4-Methoxycinnoline.

Materials:

Cinnolin-4-one
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Methylating agent (e.g., methyl iodide, dimethyl sulfate)

A suitable base (e.g., sodium hydride, potassium carbonate)

Anhydrous polar aprotic solvent (e.g., dimethylformamide (DMF), acetonitrile)

Reagents for workup and purification (e.g., water, ethyl acetate, silica gel)

Procedure:

Preparation: To a solution of cinnolin-4-one in an anhydrous polar aprotic solvent, add a

suitable base portion-wise at room temperature under an inert atmosphere (e.g., nitrogen or

argon).

Reaction: Stir the mixture for a predetermined time (e.g., 30-60 minutes) to allow for the

formation of the corresponding alkoxide.

Alkylation: Add the methylating agent dropwise to the reaction mixture.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by the slow addition of water. Extract the

aqueous layer with an organic solvent like ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel to obtain 4-Methoxycinnoline.
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Proposed Synthesis of 4-Methoxycinnoline

Cinnolin-4-one Cinnolin-4-olate AnionDeprotonation

Base (e.g., NaH)
in Anhydrous Solvent (e.g., DMF)

4-Methoxycinnoline

SN2 Reaction

Methylating Agent
(e.g., Methyl Iodide)

Workup and
Purification

Click to download full resolution via product page

Proposed synthetic workflow for 4-Methoxycinnoline.

Potential Biological Activities
While no specific biological activities have been reported for 4-Methoxycinnoline, the

cinnoline scaffold is present in a variety of compounds with a broad spectrum of

pharmacological effects.[1][3][4][5][6] This suggests that 4-Methoxycinnoline could be a

valuable starting point for the development of new therapeutic agents.

Table 2: Reported Biological Activities of Cinnoline Derivatives
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Biological Activity Description
Example Cinnoline
Derivatives

Anticancer

Cinnoline derivatives have

shown cytotoxic activity

against various cancer cell

lines.

Pyrimido[5,4-c]cinnolines, 4-

amino-3-

cinnolinecarboxamides[7]

Antibacterial

Some cinnolines exhibit activity

against both Gram-positive

and Gram-negative bacteria.

4-aminocinnolines[7]

Antifungal

Antifungal properties have

been reported for certain

cinnoline derivatives.

Anti-inflammatory

Cinnoline-based compounds

have demonstrated anti-

inflammatory effects.

Pyrazolo[4,3-c]cinnoline

derivatives[4]

CNS Activity

Various cinnoline derivatives

have shown activity affecting

the central nervous system,

including sedative and

anticonvulsant effects.

4-amino-3-cinnolinecarboxylic

acid derivatives[7][8]

The diverse biological activities of cinnoline derivatives highlight the potential of this scaffold in

drug discovery. The nature and position of substituents on the cinnoline ring play a crucial role

in determining the specific biological activity.[1]
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Potential Biological Activities of the Cinnoline Scaffold

Cinnoline Scaffold

Anticancer Antibacterial Antifungal Anti-inflammatory CNS Activity
(Sedative, Anticonvulsant)

Click to download full resolution via product page

Overview of biological activities of the cinnoline scaffold.

Quantitative Data for Cinnoline Derivatives
Direct quantitative biological data for 4-Methoxycinnoline is not available. However, data for

structurally related cinnoline derivatives can provide a valuable reference for its potential

potency and guide future screening efforts.

Table 3: Quantitative Biological Activity Data for Selected Cinnoline Derivatives
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Compound/Derivati
ve Class

Target/Assay Activity (IC₅₀/MIC) Reference

4-Amino-3-

cinnolinecarboxamide

s

CNS Activity (various

behavioral tests)
Effective at low doses [7]

Pyrazolo[4,3-

c]cinnoline derivatives

Anti-inflammatory (%

inhibition of edema)
Up to 58.5% [4]

4-Aminocinnolines
Antibacterial (various

strains)

MIC values in the low

µg/mL range
[7]

2,4-Dioxo-1,2,3,4-

tetrahydropyrimido[5,4

-c]cinnolines

Sedative action
High activity at low

doses
[8]

Conclusion and Future Directions
4-Methoxycinnoline is a chemical entity with limited direct research data. However, by

examining the broader class of cinnoline derivatives, we can infer its likely chemical properties,

propose a viable synthetic route, and anticipate a range of potential biological activities. The

cinnoline scaffold has proven to be a versatile platform for the development of

pharmacologically active compounds.

Future research on 4-Methoxycinnoline should focus on:

Optimized Synthesis: Development and optimization of a reliable and scalable synthesis

protocol.

Comprehensive Characterization: Thorough spectroscopic analysis (NMR, MS, IR, etc.) to

confirm its structure and properties.

Biological Screening: A broad-based biological screening campaign to identify its primary

pharmacological activities. This could include assays for anticancer, antimicrobial, anti-

inflammatory, and CNS effects.
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Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of 4-
Methoxycinnoline to establish SAR and identify more potent and selective compounds.

This preliminary investigation serves as a foundational document to stimulate and guide further

research into the therapeutic potential of 4-Methoxycinnoline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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